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Compound of Interest

Compound Name: 8-Bromo-2-methylquinoline

Cat. No.: B152758 Get Quote

Technical Data Sheet: 8-Bromo-2-
methylquinoline
Audience: Researchers, scientists, and drug development professionals.

This document provides the core physicochemical properties of 8-Bromo-2-methylquinoline,

a heterocyclic compound often utilized as a building block in organic synthesis and medicinal

chemistry.

Physicochemical Properties
The fundamental molecular properties of 8-Bromo-2-methylquinoline are summarized below.

This data is essential for stoichiometric calculations, analytical characterization, and

experimental design.

Identifier Value Source

Molecular Formula C₁₀H₈BrN [1][2][3][4]

Molecular Weight 222.08 g/mol [1][2][3]

Synonyms 8-Bromoquinaldine [1][4]

CAS Number 61047-43-6 [1][2][4][5]
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Note on Advanced Data Requirements: The request for detailed experimental protocols and

signaling pathway diagrams is acknowledged. However, these elements are not applicable to

the fundamental physicochemical properties of a single, well-defined chemical compound like

8-Bromo-2-methylquinoline. Such protocols and diagrams are relevant for biological

processes, multi-step synthetic routes, or complex system interactions, none of which are

inherent to the molecular weight and formula of the compound itself.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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